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For Researchers, Scientists, and Drug Development Professionals

Introduction

PNU-101603 is the active sulfoxide metabolite of sutezolid (PNU-100480), an oxazolidinone
antimicrobial agent under investigation for the treatment of tuberculosis. Like other
oxazolidinones, PNU-101603 exerts its antibacterial effect by inhibiting protein synthesis in
Mycobacterium tuberculosis. These application notes provide detailed protocols for key cell-
based assays to determine the efficacy of PNU-101603 against M. tuberculosis.

Mechanism of Action

PNU-101603 belongs to the oxazolidinone class of antibiotics. Its mechanism of action involves
the inhibition of bacterial protein synthesis. Specifically, it binds to the 23S rRNA component of
the 50S ribosomal subunit.[1] This binding occurs at the peptidyl transferase center (PTC),
sterically hindering the correct positioning of the initiator tRNA (fMet-tRNA) and preventing the
formation of the initiation complex, which is a crucial step in protein synthesis.[2][3][4][5] This
unigue mechanism of action means there is no cross-resistance with other classes of
antibiotics.[2][3]
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Mechanism of Action of PNU-101603
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Workflow for Whole-Blood Bactericidal Activity (WBA) Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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